Cas no 1156603-97-2 (1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride)

1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyl group enhances steric hindrance, improving selectivity in reactions such as sulfonamide formation. The compound exhibits high reactivity with amines and alcohols, facilitating the introduction of the pyrazole-sulfonyl moiety into target molecules. Its stability under standard handling conditions and compatibility with a range of solvents make it a practical choice for complex synthetic routes. This reagent is particularly valuable in medicinal chemistry for the development of biologically active compounds, including enzyme inhibitors and receptor modulators.

1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride structure

1156603-97-2 structure

Product Name:1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride

CAS No:1156603-97-2

MF:C₇H₁₁ClN₂O₂S

MW:222.692439317703

MDL:MFCD12192703

CID:4573713

PubChem ID:43531774

Update Time:2025-10-13

1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-tert-Butyl-1H-pyrazole-4-sulfonyl chloride
- 1-(tert-Butyl)-1H-pyrazole-4-sulfonyl chloride
- 1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride
- MDL： MFCD12192703
- Inchi： 1S/C7H11ClN2O2S/c1-7(2,3)10-5-6(4-9-10)13(8,11)12/h4-5H,1-3H3
- InChI Key： IPROHKMRBNXXDG-UHFFFAOYSA-N
- SMILES： ClS(C1C=NN(C=1)C(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 222.0229765 g/mol
Monoisotopic Mass: 222.0229765 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 60.3
Molecular Weight: 222.69

1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>

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Chemenu	CM486654-1g	1-(tert-Butyl)-1H-pyrazole-4-sulfonyl chloride	1156603-97-2	97%	1g	$416	2022-06-14
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